Cas no 1889-26-5 (Valeryl Bromide)

Valeryl Bromide (C₅H₉BrO) is a clear to pale yellow liquid with a pungent odor, primarily used as an intermediate in organic synthesis. Its key advantages include high reactivity due to the bromine substituent, making it valuable for acylations and nucleophilic substitutions. The compound exhibits good solubility in common organic solvents, facilitating its use in diverse reactions. Its well-defined molecular structure ensures consistent performance in pharmaceutical and agrochemical applications. Proper handling is essential due to its lachrymatory and corrosive properties. Valeryl Bromide is typically stored under inert conditions to maintain stability and purity.
Valeryl Bromide structure
Valeryl Bromide structure
Product Name:Valeryl Bromide
CAS No:1889-26-5
MF:C5H9BrO
MW:165.028361082077
MDL:MFCD00059467
CID:118180
Update Time:2025-05-21

Valeryl Bromide Chemical and Physical Properties

Names and Identifiers

    • Pentanoyl bromide
    • Valeryl Bromide
    • N-VALEROYL BROMIDE
    • n-Valeryl Bromide
    • Pentanoylbromid
    • Valeriansaeurebromid
    • Valeroyl Bromide
    • Valeroyl-bromid
    • Valerylbromid
    • Valeroylbromide
    • N-VALEROYL BROMIDE 98+%
    • Valerylbromur
    • 7391AF
    • FCH1116979
    • MDL： MFCD00059467
    • Inchi： 1S/C5H9BrO/c1-2-3-4-5(6)7/h2-4H2,1H3
    • InChI Key： FDOHPUYPQQKECS-UHFFFAOYSA-N
    • SMILES： BrC(CCCC)=O

Computed Properties

  • Exact Mass: 163.98400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 61.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.34
  • Boiling Point: 64°C/66mmHg(lit.)
  • Refractive Index: 1.4550 to 1.4590
  • PSA: 17.07000
  • LogP: 2.09810
  • Solubility: Not determined

Valeryl Bromide Security Information

Valeryl Bromide Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Valeryl Bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR937986-1g
N-Valeroyl bromide
 1889-26-5 95%
1g
 £100.00 2024-07-21
Apollo Scientific
OR937986-5g
N-Valeroyl bromide
 1889-26-5 95%
5g
 £151.00 2025-02-20
Apollo Scientific
OR937986-10g
N-Valeroyl bromide
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10g
 £345.00 2024-07-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
DC613-1g
Valeryl Bromide
 1889-26-5 98.0%(GC)
1g
 ￥190.0 2022-06-10
eNovation Chemicals LLC
D753594-10g
Pentanoyl bromide
 1889-26-5 98.0%
10g
 $175 2024-06-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
V0038-10G
Valeryl Bromide
 1889-26-5 >98.0%(GC)
10g
 ¥800.00 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
DC613-1g
Valeryl Bromide
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 ¥205.1 2023-09-01
SHENG KE LU SI SHENG WU JI SHU
sc-476935-10g
Valeryl Bromide,
 1889-26-5
10g
 ￥2332.00 2023-09-05
Cooke Chemical
A8367812-1G
Valeryl Bromide
 1889-26-5 >96.0%(GC)
1g
 RMB 79.20 2025-02-21
Cooke Chemical
A8367812-10G
Valeryl Bromide
 1889-26-5 >96.0%(GC)
10g
 RMB 559.20 2025-02-21

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